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Compound of Interest

Compound Name: PF-8380

Cat. No.: B1679708 Get Quote

A comprehensive analysis of the in vitro data confirms the exceptional specificity of PF-8380 for

autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2

(ENPP2), over other structurally related enzymes. This guide provides a detailed comparison of

PF-8380's inhibitory activity, supported by experimental data and protocols, to aid researchers

in its effective application.

PF-8380 is a potent and specific inhibitor of autotaxin, a key enzyme responsible for the

production of lysophosphatidic acid (LPA), a bioactive signaling lipid involved in a multitude of

physiological and pathological processes. The high selectivity of PF-8380 is crucial for

dissecting the specific roles of the ATX-LPA signaling axis in various disease models.

Comparative Analysis of Inhibitory Potency
Quantitative in vitro enzyme assays demonstrate that PF-8380 inhibits autotaxin with high

potency, exhibiting an IC50 value of 2.8 nM in isolated enzyme preparations.[1][2][3] This

potency is slightly reduced in a more complex biological matrix, with an IC50 of 101 nM in

human whole blood. While comprehensive selectivity data against a broad panel of enzymes is

not extensively published in a single study, available information indicates a favorable

selectivity profile. For instance, PF-8380 displays a significantly lower affinity for the hERG

channel, with a reported IC50 of 480 nM, suggesting a degree of specificity. Further research is

required to fully elucidate the inhibitory activity of PF-8380 against other members of the ENPP

family and various phospholipases.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1679708?utm_src=pdf-interest
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20392816/
https://www.selleckchem.com/products/pf-8380.html
https://www.researchgate.net/publication/43147796_A_Novel_Autotaxin_Inhibitor_Reduces_Lysophosphatidic_Acid_Levels_in_Plasma_and_the_Site_of_Inflammation
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://www.benchchem.com/product/b1679708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Inhibitor IC50 (nM) Assay Conditions

Autotaxin (ENPP2) PF-8380 2.8
Isolated enzyme

assay[1][2][3]

Autotaxin (ENPP2) PF-8380 101
Human whole blood[1]

[2]

hERG PF-8380 480 Not specified

Autotaxin Signaling Pathway
Autotaxin is a secreted enzyme that catalyzes the conversion of lysophosphatidylcholine (LPC)

into lysophosphatidic acid (LPA). LPA then binds to a family of G protein-coupled receptors

(LPARs) on the cell surface, initiating a cascade of downstream signaling events that regulate

cellular processes such as proliferation, migration, and survival.
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Prepare PF-8380/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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